Cas no 1852-14-8 (Urea,N,N''-1,2-ethanediylbis-)

Urea,N,N''-1,2-ethanediylbis- structure
Urea,N,N''-1,2-ethanediylbis- structure
Product Name:Urea,N,N''-1,2-ethanediylbis-
CAS No:1852-14-8
MF:C4H10N4O2
MW:146.147799968719
CID:147473
PubChem ID:74614
Update Time:2025-04-19

Urea,N,N''-1,2-ethanediylbis- Chemical and Physical Properties

Names and Identifiers

    • Urea,N,N''-1,2-ethanediylbis-
    • 2-(carbamoylamino)ethylurea
    • ethylenediurea
    • (2-Ureido-ethyl)-urea
    • 1,1'-Ethylenebisurea
    • 1,1'-Ethylenediurea
    • Aethylendiharnstoff
    • Dimethylendiharnstoff
    • Ethanediurea
    • Monoethylenediurea
    • N,N''-1,2-Ethanediylbisurea
    • N,N''-Aethandiyl-di-harnstoff
    • N,N''-ethanediyl-di-urea
    • Urea, 1,1'-ethylenedi-
    • 1,1'-ethylenedi-ure
    • Ai3-61328
    • Brn 1706969
    • Einecs 217-441-1
    • Ethylendiharnstoff
    • N,N''-1,2-ethanediylbis-Urea
    • UNII-SF5V93Q59N
    • ZUTJDJAXWKOOOI-UHFFFAOYSA-N
    • 4-04-00-01222 (Beilstein Handbook Reference)
    • [2-(carbamoylamino)ethyl]urea
    • J-011874
    • Urea,1'-ethylenedi-
    • NSC47006
    • NS00026072
    • Ethylene diurea
    • 1852-14-8
    • Urea,N''-1,2-ethanediylbis-
    • N,N''-1,2-Ethanediylbis[urea]
    • NSC 47006
    • SF5V93Q59N
    • 1,1'-(Ethane-1,2-diyl)diurea
    • AKOS001015790
    • NSC-47006
    • Q5404476
    • 1,2-Ethanediamine, N,N'-bis(aminocarbonyl)-
    • 1,2-DIUREIDOETHANE
    • N-(2-[(Aminocarbonyl)amino]ethyl)urea
    • SCHEMBL175234
    • 1, N,N'-bis(aminocarbonyl)-
    • 4-(Methanesulfonyl)phenylboronicacid,pinacolester
    • Monoethylene diurea
    • Urea, N,N''-1,2-ethanediylbis-
    • DTXSID0051819
    • 1,1'-(1,2-Ethanediyl)diurea
    • N,N''-1,2-Ethanediylbis(urea)
    • N-(2-((Aminocarbonyl)amino)ethyl)urea
    • DTXCID5030375
    • Inchi: 1S/C4H10N4O2/c5-3(9)7-1-2-8-4(6)10/h1-2H2,(H3,5,7,9)(H3,6,8,10)
    • InChI Key: ZUTJDJAXWKOOOI-UHFFFAOYSA-N
    • SMILES: O=C(N)NCCNC(N)=O

Computed Properties

  • Exact Mass: 146.0805
  • Monoisotopic Mass: 146.08037557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.3494 (rough estimate)
  • Boiling Point: 265.75°C (rough estimate)
  • Refractive Index: 1.8500 (estimate)
  • PSA: 110.24

Urea,N,N''-1,2-ethanediylbis- Pricemore >>

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